Cas no 1807135-81-4 (4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-carboxaldehyde
• CAS No: 1807135-81-4
• MF: C₈H₆F₂INO₂
• MW: 313.040021419525
• CID: 4892871
• Update Time: 2025-05-25

4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H6F2INO2/c1-14-5-2-12-4(3-13)7(11)6(5)8(9)10/h2-3,8H,1H3
• InChI Key： DEHRFDNZRVZVOX-UHFFFAOYSA-N
• SMILES： IC1C(C=O)=NC=C(C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on 4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-carboxaldehyde

Introduction to 4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-carboxaldehyde (CAS No. 1807135-81-4)

4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-carboxaldehyde is a highly versatile and significant compound in the realm of pharmaceutical and chemical research. With the CAS number 1807135-81-4, this molecule has garnered considerable attention due to its unique structural features and potential applications in drug discovery. The presence of both difluoromethyl and iodo substituents, along with a methoxy group, makes it a valuable intermediate in synthesizing complex organic molecules, particularly in the development of novel therapeutic agents.

The compound belongs to the pyridine family, which is renowned for its broad spectrum of biological activities. Pyridine derivatives are widely explored in medicinal chemistry due to their ability to interact with various biological targets. The specific arrangement of functional groups in 4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-carboxaldehyde enhances its reactivity and makes it an attractive building block for constructing pharmacophores. This article delves into the chemical properties, synthesis methods, and recent applications of this compound, highlighting its importance in modern pharmaceutical research.

One of the most compelling aspects of 4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-carboxaldehyde is its structural versatility. The difluoromethyl group introduces electron-withdrawing effects, which can modulate the reactivity of the molecule in various synthetic pathways. Additionally, the iodo substituent serves as a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the development of novel drug candidates with tailored biological activities.

The methoxy group at the 5-position adds another layer of functionality, influencing both the electronic properties and solubility of the compound. This feature is particularly useful in medicinal chemistry, where subtle modifications can significantly impact the pharmacokinetic and pharmacodynamic properties of a drug. The combination of these three distinct functional groups makes 4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-carboxaldehyde a multifaceted tool for synthetic chemists.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. Pyridine derivatives have played a crucial role in this endeavor, particularly in the treatment of various diseases such as cancer, infectious diseases, and neurological disorders. The unique structural features of 4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-carboxaldehyde make it an ideal candidate for exploring new drug scaffolds. Its ability to undergo diverse chemical transformations allows researchers to modify its structure systematically, leading to the discovery of novel bioactive compounds.

Recent studies have highlighted the potential applications of this compound in oncology research. The difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a popular moiety in antitumor agents. Additionally, the iodo substituent facilitates further derivatization through palladium-catalyzed reactions, enabling the construction of complex heterocyclic frameworks that are often found in potent anticancer drugs. For instance, researchers have utilized derivatives of this compound to develop small molecule inhibitors targeting specific kinases involved in cancer progression.

The role of 4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-carboxaldehyde extends beyond oncology. In infectious disease research, pyridine derivatives have shown promise as inhibitors of bacterial and viral enzymes. The structural motif present in this compound can be modified to target essential enzymes required for microbial survival, offering a new avenue for developing antibiotics and antivirals. Moreover, its compatibility with modern synthetic methodologies makes it an excellent starting point for generating libraries of compounds for high-throughput screening.

In addition to its pharmaceutical applications, this compound has also been explored in materials science and agrochemical research. The unique electronic properties conferred by the difluoromethyl group make it useful in designing organic semiconductors and light-emitting materials. Furthermore, its ability to undergo cross-coupling reactions has been leveraged in developing novel agrochemicals that exhibit enhanced efficacy against pests while maintaining environmental safety.

The synthesis of 4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-carboxaldehyde involves several key steps that highlight its synthetic utility. Typically, it is prepared through a multi-step process starting from commercially available pyridine precursors. The introduction of the difluoromethyl group is often achieved via halogen exchange reactions or direct fluorination methods. Subsequent functionalization at the 3-position with an iodo group can be accomplished using iodinating agents under controlled conditions. Finally, the methoxy group is incorporated through nucleophilic substitution or metal-mediated coupling reactions.

One notable aspect of its synthesis is the optimization of reaction conditions to ensure high yield and purity. Factors such as temperature control, solvent selection, and catalyst choice play critical roles in determining the efficiency of each step. Advanced computational methods are often employed to predict optimal reaction pathways and minimize unwanted side products. These efforts ensure that researchers obtain high-quality starting materials for further derivatization.

The growing interest in green chemistry has also influenced synthetic approaches to 4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-carboxaldehyde. Researchers are increasingly adopting sustainable methodologies that reduce waste generation and energy consumption without compromising reaction efficiency. For example, solvent-free reactions or those utilizing recyclable catalysts are being explored as alternatives to traditional synthetic routes.

In conclusion,4-(Difluoromethyl)-3-iodo-5-methoxypyridine-2-carboxaldehyde (CAS No. 1807135-81-4) is a remarkable compound with far-reaching implications in pharmaceutical research and beyond. Its unique structural features enable diverse chemical transformations, making it an invaluable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule,4-(Difluoromethyl)-3-iodo-*5*-*methoxy*pyridine-*₂*carboxaldehyde* is poised to remain at the forefront of medicinal chemistry innovation.